Cas no 309947-10-2 (1-Bromo-4-allyloxy-2-methylbenzene)
1-Bromo-4-allyloxy-2-methylbenzene is a brominated aromatic compound featuring an allyloxy substituent, making it a versatile intermediate in organic synthesis. Its molecular structure, combining a reactive bromine atom with an allyl ether group, allows for selective functionalization in cross-coupling reactions, such as Suzuki or Heck couplings, as well as nucleophilic substitutions. The methyl group at the 2-position enhances steric and electronic properties, influencing reactivity patterns. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex scaffolds. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for synthetic applications.
309947-10-2 structure
Product Name:1-Bromo-4-allyloxy-2-methylbenzene
CAS No:309947-10-2
MF:C10H11BrO
MW:227.097742319107
MDL:MFCD20040737
CID:2150548
Update Time:2025-05-28
1-Bromo-4-allyloxy-2-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Allyloxy-4-bromo-3-methylbenzene
- JLVNGDLXDMOKBX-UHFFFAOYSA-N
- 4-Allyloxy-1-bromo-2-methylbenzene
- 1-Bromo-4-allyloxy-2-methylbenzene
- 4-allyloxy-1-bromo-2-methyl-benzene
-
- MDL: MFCD20040737
- Inchi: 1S/C10H11BrO/c1-3-6-12-9-4-5-10(11)8(2)7-9/h3-5,7H,1,6H2,2H3
- InChI Key: JLVNGDLXDMOKBX-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=C1C)OCC=C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 147
- Topological Polar Surface Area: 9.2
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 277.8±25.0 °C at 760 mmHg
- Flash Point: 119.3±9.2 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1-Bromo-4-allyloxy-2-methylbenzene Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Bromo-4-allyloxy-2-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB429535-1 g |
1-Bromo-4-allyloxy-2-methylbenzene; . |
309947-10-2 | 1g |
€602.60 | 2023-06-16 | ||
| abcr | AB429535-5 g |
1-Bromo-4-allyloxy-2-methylbenzene; . |
309947-10-2 | 5g |
€1258.60 | 2023-06-16 | ||
| abcr | AB429535-1g |
1-Bromo-4-allyloxy-2-methylbenzene; . |
309947-10-2 | 1g |
€1338.10 | 2025-02-19 | ||
| abcr | AB429535-5g |
1-Bromo-4-allyloxy-2-methylbenzene; . |
309947-10-2 | 5g |
€1258.60 | 2023-09-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646573-1g |
4-(Allyloxy)-1-bromo-2-methylbenzene |
309947-10-2 | 98% | 1g |
¥5392.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646573-5g |
4-(Allyloxy)-1-bromo-2-methylbenzene |
309947-10-2 | 98% | 5g |
¥14647.00 | 2024-08-02 |
1-Bromo-4-allyloxy-2-methylbenzene Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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